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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical scientific applications of cadmium iodide
(CdI2), a compound that played a niche but significant role in the advancement of various
scientific fields, most notably in the burgeoning art and science of 19th-century photography.
This document provides a detailed overview of its use in photography, medicine, and analytical
chemistry, complete with quantitative data, experimental protocols, and visualizations to
illuminate the core scientific principles and historical context of its applications.

Physical and Chemical Properties of Cadmium
lodide

Cadmium iodide is an inorganic compound that appears as a white to pale-yellow crystalline
solid.[1] It is highly soluble in water and also dissolves in various polar solvents such as alcohol
and acetone.[1] A key characteristic of cadmium iodide is its layered crystal structure, which
imparts unique physical properties.[1]
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Property Value

Chemical Formula Cdlz

Molar Mass 366.22 g/mol

Appearance White to pale yellow crystals
Density 5.640 g/cm3 (solid)

Melting Point 387 °C (729 °F; 660 K)
Boiling Point 742 °C (1,368 °F; 1,015 K)

787 g/L (0 °C), 847 g/L (20 °C), 1250 g/L (100

Solubility in water
OC)

Crystal Structure Trigonal, hP3

Data sourced from Wikipedia[2]

Application in Photography: The Wet Plate
Collodion Process

The most prominent historical application of cadmium iodide was in the wet plate collodion
process, a photographic technique invented by Frederick Scott Archer in 1851. Cadmium
iodide, often in conjunction with other halides like cadmium bromide and ammonium iodide,
was a crucial component of the "salted collodion” that formed the light-sensitive layer on a
glass or metal plate.

Quantitative Data: Formulations of Salted Collodion

The following table summarizes various historical and modern "from-scratch" recipes for wet
plate collodion, highlighting the role of cadmium iodide. The concentrations of the components
could be varied to alter the photographic characteristics of the collodion, such as sensitivity and
contrast.
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Formula Component

Formula from "The
Ferrotype And How

Tim Layton Fine Art
Negative Collodion

"New Guy" Positive

Collodion
To Make It" (1880) (Full Batch)

5.0 g (or a 50/50 mix
Cadmium lodide 05¢ with Ammonium

lodide)
Cadmium Bromide 059 20g 15¢g
Ammonium lodide 10g 20g

) Plain USP Collodion )

Nitrocellulose 164g Collodion USP

(240 ml)
Ethanol (95%) 60 ml 130 ml (Everclear) 80 ml
Ether 60 ml 130 ml 80 ml
Distilled Water 3mi 3ml

Data sourced from PetaPixel, Tim Layton Fine Art, and Collodion Photography.[3]

Experimental Protocol: Preparation of Salted Collodion

and the Wet Plate Process

The following is a generalized protocol for the wet plate collodion process, detailing the

preparation of the salted collodion and the subsequent steps to create a photograph.

Materials:

Cadmium lodide

Cadmium Bromide (or other bromide salts)

Ammonium lodide (or other iodide salts)

Ethanol (95% or higher)

Plain USP Collodion (a solution of nitrocellulose in ether and alcohol)
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o Ether

 Distilled Water

e Glass beakers and stirring rods

e Aclean glass or metal plate

« Silver nitrate solution (typically 9%)

e Developer (e.g., ferrous sulfate solution)

o Fixer (e.g., sodium thiosulfate or potassium cyanide solution)
e Varnish (e.g., sandarac varnish)

Procedure:

e Preparation of the Salted Collodion (lodizer):

o In a small glass beaker, dissolve the cadmium bromide and any other bromide salts in a
minimal amount of distilled water. Gentle heating may be required to fully dissolve the
salts.

o Once dissolved, add the cadmium iodide and/or ammonium iodide to the solution and stir
until fully dissolved.

o In a separate, larger beaker, mix the ethanol and ether.
o Slowly add the salt solution to the alcohol-ether mixture while stirring continuously.

o Finally, add the plain USP collodion to the mixture and stir until a homogenous solution is
achieved. This "salted collodion" needs to "ripen" for at least 24 hours before use. During
this time, the solution will change color, often to a yellow or orange hue, which indicates its
readiness.

o Coating the Plate:
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o In a dust-free environment, pour a pool of the salted collodion onto the center of a clean
glass or metal plate.

o Gently tilt the plate to allow the collodion to flow evenly to all corners, then drain the
excess back into the bottle from one corner.

Sensitizing the Plate:

o In a darkroom, immerse the coated plate in a bath of silver nitrate solution for 3-5 minutes.
The halides in the collodion will react with the silver nitrate to form light-sensitive silver
halides (silver iodide and silver bromide).

o The plate is now light-sensitive and must be kept in a light-tight holder.
Exposure:

o Place the sensitized plate in a camera and expose it to the subject. Exposure times varied
greatly depending on the lighting conditions and the specific collodion formula.

Development:

o Back in the darkroom, pour the developer solution evenly over the plate. The latent image
will appear within seconds.

Fixing:

o After a brief rinse with water, immerse the plate in a fixing bath to remove the unexposed
silver halides, making the image permanent.

Washing and Drying:

o Thoroughly wash the plate in water to remove all residual chemicals and then allow it to
dry completely.

Varnishing:

o To protect the delicate image layer, a layer of varnish is typically applied to the finished
plate.
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Visualization of the Wet Plate Collodion Workflow

Click to download full resolution via product page

Caption: Workflow of the wet plate collodion photographic process.

Application in Medicine

The use of cadmium iodide in medicine is a stark reminder of the historical evolution of
pharmacology and toxicology. Despite its now well-known toxicity, cadmium iodide was listed
in the 1907 British Pharmaceutical Codex as a treatment for several ailments.[4][5]

Historical Medical Uses

Cadmium iodide was primarily used topically to treat:
o Enlarged joints
» Scrofulous glands (a form of tuberculosis affecting the lymph nodes in the neck)

e Chilblains[4][5]
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It was likely formulated as an ointment or plaster for external application. The therapeutic
rationale was likely based on the astringent and antiseptic properties attributed to some heavy
metal salts at the time.

Quantitative Data and Experimental Protocols

Unfortunately, detailed historical records providing specific formulations, dosages, or controlled
experimental protocols for the medical use of cadmium iodide are scarce. The 1907 British
Pharmaceutical Codex mentions its use but does not provide a detailed monograph with
preparation instructions that is readily available in the searched sources. The transition to more
modern and safer pharmaceuticals led to the abandonment of such toxic remedies, and much
of the specific practical knowledge has been lost to time.

Application in Analytical Chemistry

Cadmium iodide also found a place in the analytical chemistry laboratories of the 19th and
early 20th centuries, primarily as a reagent for the detection of other substances.

Use as a Reagent

Cadmium iodide was a component of Marine's reagent, which was used for the microchemical
testing of alkaloids.[6] Alkaloids are a class of naturally occurring organic compounds that
mostly contain basic nitrogen atoms. The reagent, a solution of cadmium iodide and
potassium iodide in water, would form characteristic precipitates with different alkaloids, aiding
in their identification.[6]

Quantitative Data and Experimental Protocols

Similar to its medical applications, detailed and standardized experimental protocols for the use
of cadmium iodide in historical analytical chemistry are not widely documented in modern
databases. The formulation for Marine's reagent has been recorded as:

e Cadmium lodide: 30 g
o Potassium lodide: 60 g

 Distilled Water: 180 c.c.[6]
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The general procedure would involve adding a small amount of the reagent to a solution of the
suspected alkaloid and observing the resulting precipitate, if any, often under a microscope to
note the crystal morphology.

Other Historical Applications

Cadmium iodide was also mentioned in connection with several other industrial and scientific
processes, although detailed information on its specific role is limited.

e Pyrotechnics: While some sources mention its use in pyrotechnics, no specific formulations
or its function (e.g., as a colorant or to influence combustion) have been found in the
conducted research. Modern pyrotechnic research focuses on chlorine-free compositions,
with copper(l) iodide being investigated as a blue-light emitter, but historical uses of
cadmium iodide remain obscure.[7]

o Lithography and Engraving: The use of cadmium iodide in these fields is noted, likely as
part of the chemical processes for preparing or treating the printing plates.[8] However,
specific details of the methods employed are not readily available.

o Catalysis: Historically, cadmium iodide was used as a catalyst in the Henkel process, a
high-temperature method for the isomerization of dipotassium phthalate to terephthalate.[2]

Logical Relationship of Historical Applications

Cadmium lodide (Cdl2)

Key Component in Actije Ingredient in Component of
Salted Collodion Ointfents/Plasters Marine's Reagent

Major Historical Applications (ther Historical Applications
A\ A\ Y Y
Photography Medicine Analytical Chemistry Other Industrial Uses
(Wet Plate Collodion) (Topical Treatments) (Alkaloid Reagent) (Pyrotechnics, Lithography, Catalysis)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://www.researchgate.net/publication/263775812_Chlorine-Free_Pyrotechnics_CopperI_Iodide_as_a_Green_Blue-Light_Emitter
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ja01177a529
https://www.benchchem.com/product/b147898?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cadmium_iodide
https://www.benchchem.com/product/b147898?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Overview of the historical applications of cadmium iodide.

Conclusion

Cadmium iodide's history in science is a fascinating case study of a chemical compound with
diverse, albeit sometimes hazardous, applications. Its role in the wet plate collodion process
was pivotal to the development of photography, leaving a lasting legacy in the form of countless
historical images. Its use in medicine, while now obsolete due to its toxicity, provides insight
into the empirical and evolving nature of pharmacology. While its applications in analytical
chemistry and other industrial processes were less prominent, they nonetheless demonstrate
the versatility of this compound in the hands of 19th and early 20th-century scientists and
innovators. This guide has aimed to provide a comprehensive technical overview of these
historical applications, grounded in the available scientific and historical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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